Cas no 100241-18-7 (1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one)

• Product Name: 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one
• CAS No: 100241-18-7
• MF: C₁₀H₁₃ClN₄O
• MW: 240.69
• CID: 5068897
• Update Time: 2025-05-24

1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one

• Inchi： 1S/C10H13ClN4O/c1-8(16)14-4-6-15(7-5-14)10-3-2-9(11)12-13-10/h2-3H,4-7H2,1H3
• InChI Key： VXGOUGYFNCNEOQ-UHFFFAOYSA-N
• SMILES： CC(N1CCN(C2N=NC(Cl)=CC=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one

Introduction to 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one (CAS No. 100241-18-7)

1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines a piperazine moiety with a chloropyridazine group. This molecular architecture has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The compound, identified by its Chemical Abstracts Service (CAS) number 100241-18-7, represents a promising scaffold for the design of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The structural composition of 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one includes a central piperazine ring, which is a well-known pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. The piperazine moiety is linked to an ethanone group, which further modifies its pharmacokinetic properties. The presence of the 6-chloropyridazine substituent introduces additional functional diversity, enabling the compound to engage with multiple biological pathways. This dual functionality makes it an attractive candidate for further exploration in synthetic chemistry and pharmacological research.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one and biological targets. Studies have demonstrated that the compound can modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. The chloropyridazine group enhances binding affinity to certain receptors, making this compound a valuable tool for investigating potential therapeutic effects.

In the context of drug development, the synthesis of 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one has been optimized using modern synthetic methodologies. The introduction of chiral centers through stereoselective reactions has allowed for the production of enantiomerically pure forms of the compound, which is crucial for evaluating its pharmacological activity and minimizing side effects. Techniques such as transition metal-catalyzed cross-coupling reactions have been employed to streamline the synthetic pathway, ensuring high yields and purity.

Preclinical studies have provided preliminary evidence suggesting that 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one exhibits promising activity in models of inflammation and pain management. The compound's ability to interact with inflammatory cytokine pathways has been highlighted in several research publications. By modulating key signaling molecules involved in the inflammatory response, this compound may offer a novel approach to treating chronic inflammatory conditions without the systemic side effects associated with traditional anti-inflammatory drugs.

The role of 6-chloropyridazine in enhancing pharmacological activity cannot be overstated. This moiety has been shown to improve solubility and bioavailability, critical factors for drug efficacy. Additionally, the piperazine ring contributes to favorable pharmacokinetic profiles by reducing metabolic clearance rates. These properties make 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one an excellent candidate for further development into a clinical candidate.

Current research is focused on exploring derivatives of 1-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-one to enhance its therapeutic potential. By modifying substituents on the piperazine ring or introducing additional functional groups, scientists aim to fine-tune its selectivity and potency. Advances in high-throughput screening technologies have accelerated this process, allowing for rapid evaluation of numerous analogs.

The integration of machine learning algorithms into drug discovery has also played a pivotal role in optimizing 1-[4-(6-chloropyridazin-3-yl)piperazin-1-ylenthanone] derivatives. Predictive models have been developed to forecast binding affinities and metabolic stability, enabling researchers to prioritize compounds most likely to succeed in clinical trials. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in modern pharmaceutical research.

The future prospects for 1-[4-(6-chloropyridazin--3-yll)piperizin--l--ylenthanone] are promising, with several academic and industrial teams actively investigating its potential applications. As regulatory pathways become more streamlined for novel therapeutics, this compound may soon transition from preclinical studies to human trials. The growing body of evidence supporting its efficacy and safety profile bodes well for its future use in treating neurological and inflammatory disorders.

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